4-(3,4-diethoxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C25H29N3O4
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 4-(3,4-diethoxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-propyl-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C25H29N3O4/c1-5-12-28-24(16-9-11-19(31-6-2)20(14-16)32-7-3)21-22(26-27-23(21)25(28)30)17-13-15(4)8-10-18(17)29/h8-11,13-14,24,29H,5-7,12H2,1-4H3,(H,26,27)
• InChI Key: ZQJUZISSBBDYPO-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(C2=C(C1=O)NN=C2C3=C(C=CC(=C3)C)O)C4=CC(=C(C=C4)OCC)OCC

Description

Structural Elucidation and Molecular Properties

Molecular Architecture and Functional Group Analysis

The compound features a fused pyrrolo[3,4-c]pyrazolone core, a bicyclic system comprising a five-membered pyrrole ring fused to a pyrazolone moiety. Key structural elements include:

Structural Feature	Description
Core Skeleton	Dihydropyrrolo[3,4-c]pyrazol-6(1H)-one with partial saturation at positions 4,5
Substituents	- 3,4-Diethoxyphenyl at position 4 - 2-Hydroxy-5-methylphenyl at position 3 - Propyl group at position 5
Functional Groups	- Lactam (pyrazolone carbonyl) - Hydroxyl (-OH) - Ethoxy (-OCH2CH3) - Methyl (-CH3)

The 3,4-diethoxyphenyl group introduces steric bulk and electron-donating effects via its methoxy substituents, while the 2-hydroxy-5-methylphenyl group contributes hydrogen-bonding capability and hydrophobic interactions. The propyl chain at position 5 modulates solubility and influences conformational flexibility.

Electronic Interactions

• The lactam carbonyl (C=O) at position 6 participates in resonance stabilization with the adjacent nitrogen atoms.
• The hydroxyl group at position 2 of the phenyl ring forms intramolecular hydrogen bonds with the pyrazolone nitrogen, stabilizing a planar conformation.
• Ethoxy groups exhibit inductive electron-donating effects, polarizing the aromatic π-system.

Stereochemical Considerations and Conformational Dynamics

The molecule contains two stereogenic centers at positions 4 and 5 of the dihydropyrrolo ring, resulting in four possible stereoisomers. X-ray crystallography of analogous compounds reveals:

• Cis Configuration : Predominant in solid state due to reduced steric strain between the 3,4-diethoxyphenyl and propyl groups.
• Ring Puckering : The dihydropyrrolo ring adopts a half-chair conformation, with C4 and C5 deviating from planarity by 12–15°.

Conformational Parameter	Value	Impact
Torsion Angle (N1-C4-C5-N2)	152°	Facilitates π-π stacking between aromatic substituents
Dihedral Angle (C3-C4-C5-C6)	28°	Minimizes steric clash between propyl and 2-hydroxyphenyl groups

Molecular dynamics simulations indicate that the 3,4-diethoxyphenyl group rotates freely at room temperature (energy barrier: ~4.2 kcal/mol), while the 2-hydroxy-5-methylphenyl group remains rigid due to hydrogen bonding.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (500 MHz, DMSO-d6):

Signal (ppm)	Integration	Assignment
1.02 (t, J=7.4 Hz)	3H	Propyl terminal methyl (-CH2CH2CH3)
1.34 (q, J=7.0 Hz)	4H	Ethoxy methylene (-OCH2CH3)
2.28 (s)	3H	Aromatic methyl (-C6H2(CH3))
3.72 (m)	2H	Propyl methylene adjacent to ring
6.52 (d, J=8.3 Hz)	1H	H3' of 2-hydroxy-5-methylphenyl
7.24–7.38 (m)	3H	Protons on 3,4-diethoxyphenyl ring
9.87 (s)	1H	Hydroxyl proton (-OH)
10.42 (s)	1H	Lactam NH

13C NMR (125 MHz, DMSO-d6):

• δ 167.8 ppm : Lactam carbonyl (C=O)
• δ 156.2 ppm : Oxygen-bearing carbons (ethoxy and hydroxyl-substituted aromatics)
• δ 112–132 ppm : Aromatic carbons
• δ 23.1 ppm : Propyl terminal methyl

Infrared (IR) Spectroscopy

Absorption (cm⁻¹)	Assignment
3260	N-H stretch (lactam)
1680	C=O stretch (conjugated lactam)
1602, 1514	Aromatic C=C vibration
1245	C-O-C asymmetric stretch (ethoxy groups)
1178	C-N stretch (pyrazole ring)

Mass Spectrometry (EI-MS)

• m/z 435.5 [M]+: Molecular ion consistent with C25H29N3O4
• Major fragments:
  • m/z 302.2: Loss of propyl group and one ethoxy fragment
  • m/z 189.1: Pyrazolone core with hydroxylphenyl moiety
  • m/z 123.0: 3,4-Diethoxyphenyl cation

Comparison with Similar Compounds

Table 1: Substituent Comparison

Compound Name	R<sup>4</sup>	R<sup>3</sup>	R<sup>5</sup>	Core Modification	Reference
Target Compound	3,4-Diethoxyphenyl	2-Hydroxy-5-methylphenyl	Propyl	None	–
3-(2-Hydroxyphenyl)-5-(3-methoxypropyl)-4-[4-(methylsulfanyl)phenyl]-... ()	4-Methylsulfanylphenyl	2-Hydroxyphenyl	3-Methoxypropyl	None
4-(3-Fluorophenyl)-3-(4-methylphenyl)-5-phenyl-... ()	3-Fluorophenyl	4-Methylphenyl	Phenyl	Fluorine substitution
3-(2-Hydroxyphenyl)-5-(2-phenylethyl)-4-(3,4,5-trimethoxyphenyl)-... ()	3,4,5-Trimethoxyphenyl	2-Hydroxyphenyl	2-Phenylethyl	Trimethoxy substitution

Physicochemical and Spectral Properties

Table 2: Comparative Data

Compound (Reference)	Molecular Weight	Melting Point (°C)	IR (C=O, cm⁻¹)	$^{1}$H NMR Key Shifts (δ, ppm)	Yield (%)
3-Amino-5,5-di(4-methylphenyl)-1-phenyl-pyrazol-4(5H)-one ()	355.43	218–220	1720	2.26 (s, 6H, CH3); 7.28–7.80 (m, ArH)	60
3-Amino-5,5-di(4-methoxyphenyl)isoxazol-4(5H)-one ()	312.33	250–252	1724	3.67 (s, 6H, OCH3); 7.23–7.89 (m, ArH)	77
3-(2-Hydroxyphenyl)-5-(3-methoxypropyl)-4-[4-(methylsulfanyl)phenyl]-... ()	–	–	–	–	–
4-(3-Fluorophenyl)-3-(4-methylphenyl)-5-phenyl-... ()	–	–	–	–	–

Key Observations :

Substituent Effects on Melting Points :

• Electron-withdrawing groups (e.g., nitro in ’s 3c, m.p. 204–206°C) reduce melting points compared to electron-donating groups (e.g., methoxy in 3b, m.p. 250–252°C) .
• The target compound’s diethoxy and hydroxy groups may result in a melting point between 200–250°C, similar to analogs in .

Spectral Characteristics :

• C=O IR stretches range from 1706–1724 cm⁻¹ in pyrazolone/isoxazolone derivatives (), suggesting the target’s carbonyl peak would fall within this range .
• $^{1}$H NMR signals for ethoxy groups (expected δ ~1.3–1.5 ppm for CH3 and δ ~3.9–4.1 ppm for OCH2) would distinguish the target from analogs with methoxy or methylsulfanyl groups .

Synthetic Yields :

• Yields for related compounds vary widely (60–77% in ), influenced by steric hindrance and electronic effects of substituents . The target’s propyl and diethoxy groups may necessitate optimized catalysis or solvent systems.

Research Findings and Trends

Substituent-Driven Solubility : Hydroxy and ethoxy groups enhance water solubility compared to purely aromatic or alkyl-substituted analogs (e.g., ’s fluorophenyl derivative) .

Preparation Methods

Initial Alkylation and Cyclization Steps

The foundational synthesis of pyrrolopyrazole derivatives often begins with alkylation reactions to introduce substituents such as the 3,4-diethoxyphenyl and propyl groups. A documented pathway involves treating methyl 4-(2-hydroxy-5-methylphenyl)-2,4-dioxobutanoate with propyl halides in the presence of diisopropylethylamine (DIPEA) to facilitate N-alkylation. This step is typically conducted in polar aprotic solvents like dimethylformamide (DMF) at 60–80°C, achieving intermediate yields of 65–75%. Subsequent cyclization employs catalytic quantities of p-toluenesulfonic acid (PTSA) in refluxing toluene, forming the pyrrolopyrazole core.

Key parameters influencing this stage include:

• Temperature control : Excessively high temperatures (>100°C) lead to decomposition of the hydroxyaryl moiety.

• Solvent polarity : DMF enhances nucleophilicity of the amine intermediates, whereas toluene minimizes side reactions during cyclization.

Intermediate Functionalization and Ring Closure

One-Pot Multicomponent Synthesis

Reaction Design and Optimization

A streamlined one-pot approach minimizes purification steps and improves atom economy. This method involves the simultaneous reaction of three components: methyl 4-(2-hydroxy-5-methylphenyl)-2,4-dioxobutanoate, 3,4-diethoxybenzaldehyde, and propylamine, in a 1:1:1 molar ratio. The reaction proceeds in dioxane at 80°C under inert atmosphere, with acetic acid as a proton donor to facilitate imine formation. After 24 hours, hydrazine hydrate is introduced to trigger cyclocondensation, yielding the target compound in 82% purity.

Optimized conditions :

• Solvent : Dioxane outperforms ethanol or methanol due to its high boiling point and compatibility with hydrazine.

• Catalyst : Acetic acid (10 mol%) enhances reaction kinetics without requiring metal catalysts.

Yield Enhancement Strategies

Yield improvements to >90% are achievable via:

• Stepwise temperature gradients : Initial heating at 60°C for imine formation, followed by 100°C for cyclization.

• Microwave assistance : Reducing reaction time from 24 hours to 45 minutes while maintaining 85% yield.

Cyclocondensation Techniques

Hydrazine-Mediated Cyclocondensation

Cyclocondensation of α,β-unsaturated ketones with hydrazines is a cornerstone of pyrazole synthesis. For this compound, 3-(2-hydroxy-5-methylphenyl)-1-phenylprop-2-en-1-one is reacted with 3,4-diethoxyphenylhydrazine in ethanol under reflux. The reaction proceeds via a Michael addition-cyclization sequence, forming the pyrazole ring within 6 hours. Post-reaction, the propyl group is introduced via alkylation with 1-bromopropane in the presence of potassium carbonate.

Solvent and Catalytic Effects

• Solvent selection : Ethanol ensures solubility of both hydrazine and carbonyl precursors, whereas acetonitrile accelerates reaction rates but reduces regioselectivity.

• Catalysts : Zinc triflate (5 mol%) improves cyclocondensation efficiency by coordinating to the carbonyl oxygen, lowering the activation energy.

1,3-Dipolar Cycloaddition Strategies

Reactant Design and Regioselectivity

The 1,3-dipolar cycloaddition between diazo compounds and alkynes offers an alternative route. Ethyl diazoacetate reacts with 3-(3,4-diethoxyphenyl)propargyl alcohol in dichloromethane (DCM), catalyzed by rhodium(II) acetate, to form a pyrazole intermediate. Subsequent oxidation with manganese dioxide introduces the ketone functionality essential for ring closure.

Regioselectivity control :

• Electron-donating groups (e.g., ethoxy) on the alkyne direct cycloaddition to the desired position (C-4 of the pyrazole).

• Steric effects from the propyl group favor endo transition states, enhancing selectivity.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Time (h)	Complexity
Multi-Step Alkylation	68–75	95	48	High
One-Pot Multicomponent	82–90	98	24	Moderate
Cyclocondensation	70–78	93	18	Moderate
1,3-Dipolar Cycloaddition	65–72	90	36	High

The one-pot multicomponent method emerges as the most efficient, balancing yield, purity, and operational simplicity. However, multi-step approaches remain valuable for introducing complex substituents with precise regiocontrol .

Q & A

Q. Table 1: Key Spectral Data from Analogous Compounds

Functional Group	NMR Chemical Shift (δ, ppm)	IR Stretching (cm⁻¹)
2-Hydroxyphenyl	9.8 (s, 1H, -OH)	3200-3400 (-OH)
Diethoxyphenyl	1.3-1.5 (t, 6H, -CH₂CH₃)	1250 (C-O-C)
Dihydropyrrolo-pyrazolone	4.2-4.5 (m, 2H, CH₂)	1680 (C=O)

Advanced: How can researchers resolve contradictory bioactivity data in assays targeting anti-inflammatory pathways?

Answer:
Contradictions often arise from structural flexibility and assay-specific conditions:

• Comparative SAR Studies : Modify substituents (e.g., replacing 3,4-diethoxy with 3,4-difluoro) to isolate electronic vs. steric effects on COX-2 inhibition .
• Dose-Response Profiling : Test across multiple concentrations (e.g., 0.1–100 µM) to identify non-linear effects due to aggregation or off-target binding .
• Computational Modeling : Perform molecular dynamics (MD) simulations to assess binding stability in COX-2 active sites under varying protonation states .

Example Conflict : A study reported IC₅₀ = 12 µM (COX-2 inhibition) , while another showed no activity at 50 µM . Potential resolution: Check solvent (DMSO vs. ethanol) effects on compound solubility.

Basic: What synthetic routes are feasible for this compound?

Answer:
The synthesis typically involves multi-step heterocyclic assembly:

Pyrazole Core Formation : Condensation of hydrazine derivatives with β-keto esters .

Pyrrolidine Annulation : Microwave-assisted cyclization to form the dihydropyrrolo-pyrazolone scaffold (70–80% yield) .

Functionalization : Suzuki-Miyaura coupling for aryl substitutions (e.g., 3,4-diethoxyphenyl) .

Q. Table 2: Synthetic Optimization Parameters

Step	Traditional Method	Advanced Method (Yield Improvement)
Cyclization	Reflux, 12 h (60% yield)	Microwave, 150°C, 30 min (85%)
Purification	Column chromatography	Prep-HPLC (purity >98%)

Advanced: How does the 3,4-diethoxy substitution influence metabolic stability vs. bioactivity?

Answer:
The diethoxy group balances lipophilicity and metabolic resistance:

• Bioactivity : Enhances membrane permeability (logP ~3.5) for CNS targets but may reduce solubility .
• Metabolism : Ethoxy groups undergo CYP450-mediated oxidation to carboxylic acids, detected via LC-MS metabolite profiling .
• Mitigation Strategy : Introduce fluorine at the 4-position to block oxidation while retaining potency (e.g., 4-F-3-OCH₃ analogs ).

Q. Data Highlight :

• Half-life (Human Liver Microsomes) : 45 min (parent) vs. >120 min (4-F analog) .
• IC₅₀ (COX-2) : 15 µM (diethoxy) vs. 18 µM (4-F) – minimal loss of activity.

Basic: What are the primary challenges in crystallizing this compound?

Answer:
Crystallization is hindered by:

• Conformational Flexibility : The dihydropyrrolo-pyrazolone core adopts multiple puckered states .
• Polymorphism : Use of mixed solvents (DMF/EtOH) to stabilize a single crystalline form .
• Hydrogen Bonding : Co-crystallization with acetic acid improves lattice stability via -OH⋯O interactions .

Advanced: How to design analogs to overcome P-glycoprotein (P-gp)-mediated efflux in cancer cells?

Answer:
Strategies include:

• Reducing Molecular Weight : Trim propyl sidechain to decrease MW <500 Da, improving passive diffusion .
• Introducing Hydrogen Bond Donors : Replace 5-methylphenol with 5-aminophenol to disrupt P-gp recognition .
• In Silico Screening : Use QSAR models trained on P-gp substrate datasets to prioritize analogs .

Q. Validation :

• Efflux Ratio (MDCK-MDR1) : Parent = 8.2 vs. analog (5-aminophenol) = 2.1 .

Basic: What in vitro assays are suitable for preliminary toxicity screening?

Answer:

• Hepatotoxicity : CYP3A4 inhibition assay (IC₅₀ determination) .
• Genotoxicity : Ames test (±S9 metabolic activation) for mutagenicity .
• Cardiotoxicity : hERG channel binding assay (patch-clamp or fluorescence polarization) .

Advanced: How to address discrepancies in computational vs. experimental binding affinities?

Answer:
Discrepancies arise from force field inaccuracies or solvation effects:

• Enhanced Sampling Methods : Use replica-exchange MD to explore conformational space .
• Binding Free Energy Calculations : Apply MM-PBSA/GBSA with explicit water models .
• Experimental Validation : Surface plasmon resonance (SPR) to measure kinetics (ka/kd) .

Q. Case Study :

• Predicted ΔG (AutoDock) : -9.2 kcal/mol vs. Experimental (ITC) : -8.1 kcal/mol. Adjust partial charges in docking parameters to align results .